((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride
Overview
Description
((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride, also known as IPCM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IPCM is a cyclopropylamine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In
Mechanism of Action
The exact mechanism of action of ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride is not fully understood, but it is believed to act as a selective agonist of the trace amine-associated receptor 1 (TAAR1). TAAR1 is a G protein-coupled receptor that is expressed in the central nervous system and is involved in the regulation of dopamine and serotonin neurotransmission. ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride may also act on other receptors, such as the serotonin 5-HT1A receptor and the alpha-2 adrenergic receptor.
Biochemical and Physiological Effects:
((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride has been shown to increase dopamine and serotonin neurotransmission in the brain, which may contribute to its therapeutic effects. It has also been shown to reduce inflammation and pain in animal models. ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride has been found to have a low toxicity profile and is well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride is its potential therapeutic applications in various neurological and psychiatric disorders. ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride is also relatively easy to synthesize and has a low toxicity profile. However, one of the limitations of ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride is its limited solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are several future directions for ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride research. One direction is to further investigate its potential therapeutic applications in neurological and psychiatric disorders. Another direction is to explore the potential use of ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride as a research tool to study the role of TAAR1 in dopamine and serotonin neurotransmission. Additionally, the development of more efficient synthesis methods and the investigation of ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride analogs may lead to the discovery of new compounds with improved therapeutic potential.
Scientific Research Applications
((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models. ((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
[(1R,2S)-2-propan-2-ylcyclopropyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-5(2)7-3-6(7)4-8;/h5-7H,3-4,8H2,1-2H3;1H/t6-,7-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGFGIDOVZZFURA-LEUCUCNGSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CC1CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1C[C@H]1CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
((1R,2S)-2-Isopropylcyclopropyl)methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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